Cas no 612507-30-9 (Piperazine, 2-(3-fluorophenyl)-, (2S)- (9CI))

Piperazine, 2-(3-fluorophenyl)-, (2S)- (9CI) structure
612507-30-9 structure
Product Name:Piperazine, 2-(3-fluorophenyl)-, (2S)- (9CI)
CAS No:612507-30-9
MF:C10H13FN2
MW:180.222025632858
CID:954215
PubChem ID:1519465
Update Time:2025-04-19

Piperazine, 2-(3-fluorophenyl)-, (2S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 2-(3-fluorophenyl)-, (2S)- (9CI)
    • (2S)-2-(3-FLUOROPHENYL)PIPERAZINE
    • (S)-2-(3-FLUORO-PHENYL)-PIPERAZINE
    • AB36230
    • AC1LU36B
    • AG-G-22979
    • CTK5B2934
    • SureCN5562192
    • 612507-30-9
    • DTXSID90364047
    • AKOS006284337
    • AWAUULFUTVPSTI-SNVBAGLBSA-N
    • SCHEMBL5562192
    • Inchi: 1S/C10H13FN2/c11-9-3-1-2-8(6-9)10-7-12-4-5-13-10/h1-3,6,10,12-13H,4-5,7H2/t10-/m1/s1
    • InChI Key: AWAUULFUTVPSTI-SNVBAGLBSA-N
    • SMILES: FC1=CC=CC(=C1)[C@H]1CNCCN1

Computed Properties

  • Exact Mass: 180.10627659g/mol
  • Monoisotopic Mass: 180.10627659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 24.1Ų
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm